Cas no 1804686-85-8 (3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine
• CAS No: 1804686-85-8
• MF: C₇H₄Br₂ClF₂N
• MW: 335.371166229248
• CID: 4858405
• Update Time: 2025-05-20

3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Br2ClF2N/c8-1-3-4(7(11)12)2-13-6(10)5(3)9/h2,7H,1H2
• InChI Key： AJHNDZGQOGRZPZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine

Introduction to 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine (CAS No. 1804686-85-8)

3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine (CAS No. 1804686-85-8) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique combination of bromine, chlorine, and difluoromethyl substituents, offers a rich platform for the development of novel therapeutic agents and crop protection products.

The molecular structure of 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine is particularly noteworthy. The presence of multiple halogen substituents, including bromine and chlorine, imparts a high degree of reactivity and versatility to the molecule. The difluoromethyl group further enhances its chemical properties, making it an attractive starting material for a wide range of synthetic transformations. These features collectively contribute to its potential as a key intermediate in the synthesis of complex organic molecules.

In the pharmaceutical sector, 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its use in the synthesis of inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, researchers at the University of California, San Francisco, have reported the successful synthesis of potent inhibitors of kinases using this compound as a key intermediate. These inhibitors have demonstrated significant efficacy in preclinical models of cancer and inflammatory diseases.

Beyond its pharmaceutical applications, 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine has also found utility in the agrochemical industry. Its unique chemical structure makes it an ideal candidate for the development of novel herbicides and insecticides. A study published in the Journal of Agricultural and Food Chemistry highlighted the effectiveness of derivatives derived from this compound in controlling various plant pests and weeds. The high selectivity and low toxicity profiles of these derivatives make them attractive candidates for commercial development.

The synthetic accessibility of 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the sequential bromination and chlorination of a pyridine scaffold followed by the introduction of the difluoromethyl group via a suitable electrophilic fluorination reagent. This multi-step process has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its synthetic utility, 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine has been studied for its biological properties. Research conducted at the National Institutes of Health has revealed that this compound exhibits potent antimicrobial activity against a broad spectrum of bacterial strains, including multidrug-resistant pathogens. This finding opens up new avenues for its use in developing antibiotics that can combat emerging drug-resistant infections.

The environmental impact of 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine is another critical aspect that has been investigated. Studies have shown that this compound degrades rapidly under environmental conditions, minimizing its persistence and potential for bioaccumulation. This characteristic is particularly important for agrochemical applications where environmental safety is a paramount concern.

In conclusion, 3-Bromo-4-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine (CAS No. 1804686-85-8) represents a valuable chemical entity with diverse applications in pharmaceuticals and agrochemicals. Its unique molecular structure, synthetic accessibility, and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various fields within the chemical sciences.